Cas no 1245646-20-1 (4-Chloro-5-methyl-N-(3-(4-methylpiperazin-1-yl)phenyl)pyrimidin-2-amine)

• Product Name: 4-Chloro-5-methyl-N-(3-(4-methylpiperazin-1-yl)phenyl)pyrimidin-2-amine
• CAS No: 1245646-20-1
• MF: C₁₆H₂₀ClN₅
• MW: 317.816501617432
• CID: 842779
• PubChem ID: 53416344
• Update Time: 2025-05-23

4-Chloro-5-methyl-N-(3-(4-methylpiperazin-1-yl)phenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-methyl-N-(3-(4-methylpiperazin-1-yl)phenyl)pyrimidin-2-amine
• 2-Pyrimidinamine, 4-chloro-5-methyl-N-[3-(4-methyl-1-piperazinyl)phenyl]-
• 4-chloro-5-methyl-N-[3-(4-methylpiperazin-1-yl)phenyl]pyrimidin-2-amine
• DB-340213
• DTXSID20697153
• 1245646-20-1

• MDL： MFCD16877480
• Inchi： 1S/C16H20ClN5/c1-12-11-18-16(20-15(12)17)19-13-4-3-5-14(10-13)22-8-6-21(2)7-9-22/h3-5,10-11H,6-9H2,1-2H3,(H,18,19,20)
• InChI Key： YAOBJKOYWDCSLZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=NC(=N1)NC1=CC=CC(=C1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 317.1407234g/mol
• Monoisotopic Mass: 317.1407234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.3Ų

Additional information on 4-Chloro-5-methyl-N-(3-(4-methylpiperazin-1-yl)phenyl)pyrimidin-2-amine

4-Chloro-5-methyl-N-(3-(4-methylpiperazin-1-yl)phenyl)pyrimidin-2-amine: Structural Insights and Emerging Applications in Chemical Biology

4-Chloro-5-methyl-N-(3-(4-methylpiperazin-1-yl)phenyl)pyrimidin-2-amine (CAS No. 1245646-20-1) represents a structurally complex heterocyclic compound with significant potential in modern medicinal chemistry. This molecule combines a pyrimidine core substituted with a chloro group at the 4-position, a methyl group at the 5-position, and a phenyl ring bearing a 4-methylpiperazinyl moiety at the N-terminal. The unique combination of these functional groups positions it as a promising scaffold for drug discovery programs targeting protein kinases and G-protein coupled receptors (GPCRs). Recent studies have highlighted its role in modulating cellular signaling pathways, particularly those involving tyrosine kinase inhibition, which has become a focal point in oncology research.

The pyrimidine ring system in 4-Chloro-5-methyl-N-(3-(4-methylpiperazin-1-yl)phenyl)pyrimidin-2-amine serves as a privileged structure in pharmaceutical development due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. The chloro substitution at C4 introduces electronic effects that enhance lipophilicity while maintaining appropriate solubility profiles. The 5-methyl group acts as a steric modulator, influencing conformational flexibility and binding affinity. Notably, the 3-(4-methylpiperazinyl)phenyl substituent provides additional hydrophobic interactions and piperazine's inherent hydrogen-bonding capacity, which are critical for receptor selectivity.

Recent advances in structural biology have elucidated the binding mode of similar compounds to ATP-binding domains of kinases. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives containing the piperazine-pyrimidine motif exhibit nanomolar potency against Aurora A kinase, a validated target in mitotic regulation. The research team employed X-ray crystallography to confirm that the chloro/methyl substitution pattern optimizes hydrophobic interactions within the kinase's hydrophobic pocket while the piperazine ring forms bidentate hydrogen bonds with conserved residues like Glu91 and Asn177.

In parallel developments, computational modeling studies from 2023 have explored the pharmacokinetic properties of this scaffold. Molecular dynamics simulations revealed that the compound maintains favorable ADMET (absorption, distribution, metabolism, excretion, toxicity) profiles when compared to first-generation kinase inhibitors. Notably, the presence of multiple hydrogen bond donors/acceptors enhances intestinal permeability while minimizing P-glycoprotein efflux transporter interactions. These findings align with recent trends emphasizing "drug-likeness" parameters for preclinical candidates.

The synthetic accessibility of 4-Chloro-5-methyl-N-(3-(4-methylpiperazin-1-yl)phenyl)pyrimidin-2-amines has been extensively studied through modern cross-coupling methodologies. A scalable route published in 2023 involves palladium-catalyzed Buchwald-Hartwig coupling between 4-chloro-pyrimidinone intermediates and appropriately functionalized aryl halides. This approach achieves high regioselectivity (98% yield reported under microwave-assisted conditions) while maintaining atom economy—a critical consideration for industrial-scale production.

Beyond oncology applications, emerging research suggests potential utility in neurodegenerative disease models. A preclinical study from 2023 demonstrated that related compounds modulate α-synuclein aggregation kinetics through direct interaction with transition states during fibrillation processes. While specific data on this exact compound remains unpublished, structural analogs have shown dose-dependent reduction (up to 67%) in amyloid plaque formation using transgenic mouse models of Parkinson's disease.

The compound's versatility is further underscored by its role as a building block in combinatorial chemistry approaches. High-throughput screening campaigns conducted by multiple academic groups have identified lead compounds derived from this scaffold showing activity against both viral proteases (SARS-CoV variants included) and bacterial quorum sensing systems. These findings highlight its adaptability across diverse therapeutic areas—a hallmark of modern multitarget drug design strategies.

In terms of analytical characterization, advanced spectroscopic techniques have been employed to confirm structural integrity. NMR studies reveal distinct coupling patterns consistent with aromatic proton environments across all substituents: δH=7.89 (d, J=8Hz), δH=7.66 (t), δH=7.50 (s), δH=7.38 (d), δH=7.18 (t), δH=6.98 (d). X-ray diffraction analysis confirms an orthorhombic crystal system with unit cell parameters typical for such heterocyclic compounds.

The environmental impact assessment conducted by green chemistry initiatives indicates this molecule meets current sustainability criteria for pharmaceutical intermediates production process development efforts should prioritize solvent recovery systems when scaling up synthesis protocols involving polar aprotic solvents like DMF or DMSO commonly used during key coupling steps reported literature methods require further optimization regarding waste stream management however preliminary LCA life cycle analysis suggests potential carbon footprint reductions through microwave activation versus conventional heating methods.